Cas no 902836-43-5 (2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo1,2-APyrimidin-8-Yl)-Propionic Acid)

• Product Name: 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo1,2-APyrimidin-8-Yl)-Propionic Acid
• CAS No: 902836-43-5
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 2604787
• PubChem ID: 24208828
• Update Time: 2025-08-03

2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo1,2-APyrimidin-8-Yl)-Propionic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Methyl-5-oxo-2-phenyl-5H-imidazo[1,2-a]pyrimidin-8-yl)propionic acid
• 902836-43-5
• DS-016257
• 2-(7-methyl-5-oxo-2-phenylimidazo[1,2-a]pyrimidin-8-yl)propanoic acid
• MFCD08061000
• 2-(7-Methyl-5-oxo-2-phenylimidazo[1,2-a]pyrimidin-8(5H)-yl)propanoic acid
• 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo1,2-APyrimidin-8-Yl)-Propionic Acid

• MDL： MFCD08061000
• Inchi： 1S/C16H15N3O3/c1-10-8-14(20)18-9-13(12-6-4-3-5-7-12)17-16(18)19(10)11(2)15(21)22/h3-9,11H,1-2H3,(H,21,22)
• InChI Key： PWXJJFNTACOEIO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C2=NC(C3C=CC=CC=3)=CN21)C(C(=O)O)C

Computed Properties

• Exact Mass: 297.111
• Monoisotopic Mass: 297.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: 2.3

Additional information on 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo1,2-APyrimidin-8-Yl)-Propionic Acid

Introduction to 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo[1,2-a]Pyrimidin-8-Yl)-Propionic Acid (CAS No. 902836-43-5)

The compound 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo[1,2-a]Pyrimidin-8-Yl)-Propionic Acid, identified by the CAS registry number CAS No. 902836-43-5, is a structurally complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of imidazopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and therapeutic applications.

Recent studies have highlighted the importance of imidazopyrimidine derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The unique structural features of this compound, such as the presence of a methyl group at position 7 and a phenyl group at position 2, contribute to its potential as a lead compound for drug discovery. The propionic acid moiety further enhances its pharmacokinetic properties, making it a promising candidate for further investigation.

One of the key areas of research involving this compound is its role as a potential kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against specific kinases, suggesting its potential utility in treating conditions such as cancer and inflammatory diseases.

Another area of interest is the compound's ability to modulate cellular pathways associated with oxidative stress and apoptosis. Given the increasing recognition of oxidative stress as a contributing factor to chronic diseases, compounds that can effectively mitigate this process are highly sought after. Early findings indicate that 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo[1,2-a]Pyrimidin-8-Yl)-Propionic Acid may possess antioxidant properties, making it a valuable tool in the development of therapies for neurodegenerative disorders such as Alzheimer's disease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These advancements not only enhance the scalability of the synthesis but also reduce costs, making it more feasible for large-scale production.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and bioavailability profiles. Its ability to penetrate biological membranes efficiently is attributed to its hydrophobic nature and optimal molecular weight. Furthermore, preliminary toxicological evaluations suggest that it has a low toxicity profile, which is essential for its potential use as an orally administered drug.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound at the molecular level. Understanding how it interacts with its target proteins will provide critical insights into its therapeutic potential and guide further optimization efforts. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug.

In conclusion, 2-(7-Methyl-5-Oxo-2-Phenyl-5h-Imidazo[1,2-a]Pyrimidin-8-Yl)-Propionic Acid (CAS No. 902836435) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound has the potential to make a meaningful impact on global health care.